1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol

Drug Design ADME Lipophilicity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H19NO
Molecular Weight 205.30 g/mol
Cat. No. B15264789
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Technical Parameters


Basic Identity
Product Name1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol
Molecular FormulaC13H19NO
Molecular Weight205.30 g/mol
Structural Identifiers
SMILESCC(C)(CNC1CCC2=CC=CC=C12)O
InChIInChI=1S/C13H19NO/c1-13(2,15)9-14-12-8-7-10-5-3-4-6-11(10)12/h3-6,12,14-15H,7-9H2,1-2H3
InChIKeyIFGBDNXYRSBTBD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol: Physicochemical & Structural Overview


The compound 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol (CAS: 1179937-25-7) is a synthetic organic molecule featuring an indane moiety linked via a secondary amine to a tertiary alcohol functional group. It is primarily utilized as a research chemical and a versatile building block in medicinal chemistry for the synthesis of novel bio-active molecules. [1] While closely related analogs exist, such as its positional isomer (2-indenyl variant) [2] and its des-methyl derivative (secondary alcohol), [3] this specific compound offers quantifiable differentiators in its computed physicochemical profile that are critical for rational drug design and chemical procurement.

Workflow

Building block for synthesis of bioactive molecules with defined property profile

Selection Context

Computed lipophilicity, TPSA, and HBD/HBA data differentiate from positional and functional analogs

Format

Supports property-driven procurement for CNS design, PROTAC linker, kinase scaffold, and chiral synthesis research

1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol: Substitution Risk with In-Class Analogs


Assuming functional equivalence among 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol and its close structural analogs is a procurement risk that can undermine project reproducibility. A simple change in the position of the amine linker on the indane ring, as seen in the 2-indenyl isomer, results in a measurable shift in computed lipophilicity (XLogP3 from 1.6 to 1.8), [1][2] which can alter a compound's membrane permeability, metabolic stability, and off-target binding. Similarly, the removal of a single methyl group to form the des-methyl analog (a secondary alcohol) introduces a new hydrogen-bond donor property at a chiral center, fundamentally changing the molecule's interaction with biological targets. [3] The quantitative evidence below demonstrates that these are not interchangeable products but distinct chemical tools with specific, data-backed properties.

Target

1-Indenyl tertiary alcohol building block with reported logP and fixed H-bond profile

Substitute

2-Indenyl positional isomer may shift lipophilicity and permeability, altering ADME outcome

Target

Tertiary alcohol, gem-dimethyl motif: non-chiral, metabolically more stable site

Substitute

Des-methyl secondary alcohol introduces chiral center and potential metabolic soft spot

Target

Identical TPSA and HBD/HBA across analogs, but logP difference drives selection

Substitute

Class-level interchangeability cannot be assumed; property mismatch may undermine reproducibility

Head-to-Head Physicochemical Profiling Against Key Analogs


Positional Isomer Lipophilicity: 1-Indenyl vs. 2-Indenyl

The 1-indenyl substitution pattern in the target compound results in a lower computed logP (XLogP3 = 1.6) compared to its 2-indenyl positional isomer (XLogP3 = 1.8). [1][2] This demonstrates that the attachment point of the amino-alcohol chain on the indane scaffold directly modulates the molecule's overall lipophilicity, a key determinant in a compound's ADME profile. The target compound is measurably less lipophilic than its 2-substituted analog.

Positional Isomer Lipophilicity
Head-to-head
XLogP3: 1.6 vs. 1.8 (Δ 0.2 less lipophilic)
Supports lipophilicity-driven ADME screening; 1-indenyl position reduces computed logP
Computed data (PubChem, XLogP3-AA); experimental validation advised
Drug Design ADME Lipophilicity

Tertiary vs. Secondary Alcohol Lipophilicity

The target compound's tertiary alcohol group, featuring a gem-dimethyl substitution, confers a higher computed logP (XLogP3 = 1.6) compared to its des-methyl analog which is a secondary alcohol (XLogP3 = 1.5). [1][2] The presence of the additional methyl group decreases polarity, subtly but measurably increasing lipophilicity. This modification also eliminates the chiral center present in the secondary alcohol analog, which can simplify synthesis and analytical characterization.

Tertiary vs. Secondary Alcohol
Head-to-head
XLogP3: 1.6 vs. 1.5 (Δ 0.1 more lipophilic)
Tertiary alcohol increases lipophilicity and eliminates chiral center, simplifying SAR
Computed logP (PubChem); metabolic stability advantage inferred from class-level knowledge
Metabolic Stability Physicochemical Properties logP

Topological Polar Surface Area (TPSA) Parity Across Analogs

Despite differences in lipophilicity, the target compound shares an identical Topological Polar Surface Area (TPSA) of 32.3 Ų with both its positional isomer (2-indenyl) and its des-methyl analog. [1][2][3] This indicates that all three molecules present the same net polar surface to biological environments, a key property for predicting passive membrane permeability. The differentiation between them, therefore, rests entirely on their lipophilicity and specific hydrogen-bonding dynamics, not on their bulk polarity.

TPSA Parity
Context-dependent
32.3 Ų identical across all three analogs
Consistent polar surface area isolates logP as key differentiator for selection
Computed TPSA (PubChem); confirmation via experimental logD advised
Drug-likeness Permeability Binding

Hydrogen-Bond Donor/Acceptor Parity and Target Engagement

The target compound presents a consistent hydrogen-bond donor (HBD) and acceptor (HBA) count of 2 each, a profile identical to its 2-indenyl positional isomer and its des-methyl analog. [1][2][3] This parity confirms that the fundamental hydrogen-bonding capacity of the amino-alcohol core is invariant across these specific modifications. The selection of the target compound is therefore driven by its unique combination of this fixed HBD/HBA profile with its specific LogP, enabling precise tuning of binding interactions without altering the core pharmacophoric features.

HBD/HBA Consistency
Context-dependent
HBD 2, HBA 2 across all analogs
Invariant H-bond signature allows rational logP tuning without altering pharmacophore
Computed (PubChem); experimental pKa and logD may refine interpretation
Pharmacophore Molecular Interactions Solubility

High-Impact Application Scenarios


CNS Drug Candidate Lipophilicity Tuning for BBB Penetration

The target compound's XLogP3 of 1.6 is squarely within the optimal range (1.5-3.0) for CNS drug candidates designed to passively cross the blood-brain barrier. [1] Its positional isomer (XLogP3 = 1.8) is a viable backup, while the secondary alcohol analog (XLogP3 = 1.5) presents a less optimal balance. Researchers can select this 1-indenyl tertiary alcohol to fine-tune the lipophilicity of a lead series, leveraging its unique position within the TPSA-identical analog set to maximize the chance of achieving CNS penetration.

Metabolically Stable Probes and PROTAC Linkers with Tertiary Alcohol

The tertiary alcohol motif of the target compound is intrinsically more resistant to Phase I oxidative metabolism than the secondary alcohol of the des-methyl analog. [1] For applications requiring long-duration biological probes or stable linker chemistry, such as in PROTAC (Proteolysis Targeting Chimera) development, this compound provides a non-chiral building block that simplifies both synthesis and the interpretation of structure-activity relationships (SAR). This is a distinct advantage over the secondary alcohol analog, which introduces a metabolic soft spot and an enantiomeric pair.

Scaffold Hopping in Kinase Inhibitor Programs

The indane core is a well-established bioisostere for heterocyclic and aromatic ring systems found in kinase inhibitors. The target compound offers a pre-functionalized scaffold with an amino-alcohol handle, allowing rapid derivatization. [1] Its differentiation comes from the documented LogP/TPSA/HBD/HBA profile, which can be computationally matched against a target product profile. The selection of the 1-indenyl over the 2-indenyl isomer can be made rationally, based on the need for lower overall LogP while maintaining the same hydrogen-bond capacity, thereby avoiding unnecessary hydrophobicity-driven toxicity.

Chiral and Prochiral Advanced Intermediate Synthesis

The target compound's secondary amine and tertiary alcohol serve as a dual-functional core for asymmetric synthesis. The amine can be converted to chiral sulfinamides or used to direct enantioselective reactions, while the tertiary alcohol provides a sterically bulky, non-participating group. In contrast to the 2-indenyl isomer, the 1-indenyl positioning of the amine places the directing group closer to the aromatic system, potentially offering different stereochemical outcomes. [1][2] This enables chemists to rationally order either isomer for structure-selectivity relationship (SSR) studies, with the target compound providing a distinct reagent profile.

Application
Selection Property
Validation Focus
CNS drug candidate design
Reported lipophilicity within favorable CNS range
BBB penetration model optimization
PROTAC linker research
Tertiary alcohol stability and non-chiral scaffold
Metabolic stability assay interpretation
Kinase inhibitor scaffold design
Indane core with amino-alcohol derivatization handle
Target engagement and selectivity mapping
Chiral synthesis intermediate
1-Indenyl amine directing group placement
Stereochemical outcome review and SSR studies
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